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Compound of Interest

Compound Name: 1,4-Dibromo-2-nitrobenzene

Cat. No.: B110544

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-dibromo-2-nitrobenzene, a
key chemical intermediate in various industrial and research applications. This document
outlines its chemical and physical properties, provides a detailed experimental protocol for its
synthesis, summarizes its spectroscopic data, and details critical safety information.

Chemical and Physical Properties

1,4-Dibromo-2-nitrobenzene, also known as 2,5-dibromonitrobenzene, is a crystalline solid at

room temperature.[1] Its key physical and chemical properties are summarized in the table
below for easy reference.
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Property Value Source
IUPAC Name 1,4-dibromo-2-nitrobenzene [2]
Synonyms 2,5-Dibromonitrobenzene [2]

CAS Number 3460-18-2 [1][2]
Molecular Formula CeH3Br2NO: [1][2]
Molecular Weight 280.90 g/mol [2][3]

White to cream to yellow
Appearance _ [11[3]
crystalline powder

Melting Point 81-86°C (177.8 - 185 °F) [11[4]
Specific Gravity 2.374 [4]
Purity =>97.5% (GC) [1]

Synthesis of 1,4-Dibromo-2-nitrobenzene

The synthesis of 1,4-dibromo-2-nitrobenzene can be achieved through the nitration of 1,4-
dibromobenzene.[5] This electrophilic aromatic substitution reaction introduces a nitro group
onto the benzene ring.

Experimental Protocol: Nitration of 1,4-Dibromobenzene

This protocol is based on established nitration procedures for aromatic compounds.

Materials:

1,4-dibromobenzene

Concentrated sulfuric acid (H2SOa)

Concentrated nitric acid (HNO3)

e Ice

Distilled water
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o Ethanol (for recrystallization)
Procedure:

 In a round-bottom flask, carefully add 1,4-dibromobenzene to an excess of concentrated
sulfuric acid.

o Cool the mixture in an ice bath to maintain a low temperature.

o Slowly add a nitrating mixture of concentrated nitric acid and concentrated sulfuric acid
dropwise to the cooled solution while stirring continuously. The temperature should be
carefully monitored and maintained to prevent over-nitration.

» After the addition is complete, allow the reaction mixture to stir at a controlled temperature
for a specified period to ensure the completion of the reaction.

e Pour the reaction mixture over crushed ice to precipitate the crude product.

o Collect the solid product by vacuum filtration and wash it thoroughly with cold distilled water
to remove any residual acid.

o Purify the crude 1,4-dibromo-2-nitrobenzene by recrystallization from a suitable solvent,
such as ethanol, to yield a purified crystalline product.

o Dry the purified product under vacuum.

HNO3, H2S504

. Nitration . .
1,4-Dibromobenzene tratio P 1,4-Dibromo-2-nitrobenzene

Click to download full resolution via product page

Caption: Synthesis of 1,4-Dibromo-2-nitrobenzene via nitration.
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Spectroscopic Data

The structural confirmation of 1,4-dibromo-2-nitrobenzene is supported by various
spectroscopic techniques.[2]

Spectroscopic Data Description

The proton NMR spectrum provides information
1H NMR about the chemical environment of the hydrogen

atoms in the molecule.

The Fourier-transform infrared spectrum reveals

FTIR
the presence of characteristic functional groups.
Gas chromatography-mass spectrometry

GC-MS confirms the molecular weight and purity of the
compound.
Raman spectroscopy offers additional

Raman Spectra vibrational mode information for structural
analysis.

Applications

1,4-Dibromo-2-nitrobenzene is a versatile intermediate in organic synthesis.[6][7] Its primary
applications include:

o Pharmaceuticals: It serves as a crucial building block in the synthesis of active
pharmaceutical ingredients (APIs).[6][8]

o Agrochemicals: The compound is used in the production of pesticides and herbicides.[6][8]
e Dyes: It is an intermediate in the manufacturing of various dyestuffs.[8]

» Material Science: It is utilized in the development of specialty polymers and materials with
enhanced properties.[7]

Safety and Handling
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1,4-Dibromo-2-nitrobenzene is a hazardous substance and requires careful handling.[4][9]
[10] The following table summarizes the key safety information.

Hazard Category GHS Classification Precautionary Statements
Acute Toxicity (Oral) Category 4 Harmful if swallowed.[4][10]
Acute Toxicity (Dermal) Category 4 ;:;;mful in contact with skin.[4]
Acute Toxicity (Inhalation) Category 4 Harmful if inhaled.[4][10]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[4][10]

. . Causes serious eye irritation.
Serious Eye Damage/Irritation Category 2

[4][10]
Specific Target Organ Toxicity Category 3 (Respiratory May cause respiratory
(Single Exposure) system) irritation.[4][10]

Handling and Storage:

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.[10]

e Use only in a well-ventilated area or under a fume hood.[10]
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][10]
o Keep away from strong oxidizing agents and strong bases.[4]

First Aid Measures:

If inhaled: Move the person to fresh air.[4][10]

In case of skin contact: Wash off immediately with plenty of soap and water.[4][10]

In case of eye contact: Rinse cautiously with water for several minutes.[4][10]

If swallowed: Call a poison center or doctor if you feel unwell.[4][10]
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Handling Storage In Case of Exposure
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Caption: Recommended safety and handling workflow for 1,4-Dibromo-2-nitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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